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Pigment Yellow 180 Pigment Yellow 180
Brand Name: Vulcanchem
CAS No.: 77804-81-0
VCID: VC0052692
InChI: InChI=1S/C36H32N10O8/c1-19(47)31(33(49)37-21-11-13-23-27(17-21)41-35(51)39-23)45-43-25-7-3-5-9-29(25)53-15-16-54-30-10-6-4-8-26(30)44-46-32(20(2)48)34(50)38-22-12-14-24-28(18-22)42-36(52)40-24/h3-14,17-18,31-32H,15-16H2,1-2H3,(H,37,49)(H,38,50)(H2,39,41,51)(H2,40,42,52)
SMILES: CC(=O)C(C(=O)NC1=CC2=C(C=C1)NC(=O)N2)N=NC3=CC=CC=C3OCCOC4=CC=CC=C4N=NC(C(=O)C)C(=O)NC5=CC6=C(C=C5)NC(=O)N6
Molecular Formula: C36H32N10O8
Molecular Weight: 732.7 g/mol

Pigment Yellow 180

CAS No.: 77804-81-0

Reference Standards

VCID: VC0052692

Molecular Formula: C36H32N10O8

Molecular Weight: 732.7 g/mol

Pigment Yellow 180 - 77804-81-0

CAS No. 77804-81-0
Product Name Pigment Yellow 180
Molecular Formula C36H32N10O8
Molecular Weight 732.7 g/mol
IUPAC Name 2-[[2-[2-[2-[[1,3-dioxo-1-[(2-oxo-1,3-dihydrobenzimidazol-5-yl)amino]butan-2-yl]diazenyl]phenoxy]ethoxy]phenyl]diazenyl]-3-oxo-N-(2-oxo-1,3-dihydrobenzimidazol-5-yl)butanamide
Standard InChI InChI=1S/C36H32N10O8/c1-19(47)31(33(49)37-21-11-13-23-27(17-21)41-35(51)39-23)45-43-25-7-3-5-9-29(25)53-15-16-54-30-10-6-4-8-26(30)44-46-32(20(2)48)34(50)38-22-12-14-24-28(18-22)42-36(52)40-24/h3-14,17-18,31-32H,15-16H2,1-2H3,(H,37,49)(H,38,50)(H2,39,41,51)(H2,40,42,52)
Standard InChIKey PUNNQKXGKNOLTB-UHFFFAOYSA-N
SMILES CC(=O)C(C(=O)NC1=CC2=C(C=C1)NC(=O)N2)N=NC3=CC=CC=C3OCCOC4=CC=CC=C4N=NC(C(=O)C)C(=O)NC5=CC6=C(C=C5)NC(=O)N6
Canonical SMILES CC(=O)C(C(=O)NC1=CC2=C(C=C1)NC(=O)N2)N=NC3=CC=CC=C3OCCOC4=CC=CC=C4N=NC(C(=O)C)C(=O)NC5=CC6=C(C=C5)NC(=O)N6
Physical Description DryPowder; PelletsLargeCrystals
Synonyms 2,2’-[1,2-Ethanediylbis(oxy-2,1-phenyleneazo)]bis[N-(2,3-dihydro-2-oxo-1H-benzimidazol-5-yl)-3-oxo-butanamide; BY 2000GT; C.I. 21290; C.I. PY 180; C.I. Pigment Yellow 180; CFY 313-2; Chromofine Yellow 313-2; Chromofine Yellow 6280JC; Diaplast Fast Ye
PubChem Compound 166497
Last Modified Nov 11 2021
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